Cas no 924132-60-5 ([(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)

[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate structure
924132-60-5 structure
Product Name:[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
CAS No:924132-60-5
MF:C15H10Cl2N4O4
MW:381.170300960541
CID:5455366
PubChem ID:17547928
Update Time:2025-07-01

[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-26609633
    • SMR000716704
    • Z16551216
    • CHEMBL1518006
    • AKOS001321925
    • 924132-60-5
    • [2-oxo-2-[(2-oxo-1,3-dihydrobenzimidazol-5-yl)amino]ethyl] 3,6-dichloropyridine-2-carboxylate
    • MLS001079223
    • [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
    • Inchi: 1S/C15H10Cl2N4O4/c16-8-2-4-11(17)21-13(8)14(23)25-6-12(22)18-7-1-3-9-10(5-7)20-15(24)19-9/h1-5H,6H2,(H,18,22)(H2,19,20,24)
    • InChI Key: IKAHRCJFMZJUPE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=C1C(=O)OCC(NC1C=CC2=C(C=1)NC(N2)=O)=O)Cl

Computed Properties

  • Exact Mass: 380.0079102g/mol
  • Monoisotopic Mass: 380.0079102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 109Ų

[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26609633-0.05g
[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
924132-60-5 95.0%
0.05g
$212.0 2025-03-20

[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Related Literature

Additional information on [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

Comprehensive Overview of [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 924132-60-5)

[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 924132-60-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodiazole moiety and a dichloropyridine carboxylate group. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzodiazole core is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit anxiolytic, sedative, and muscle relaxant properties. The presence of the dichloropyridine carboxylate group adds to the compound's versatility and can influence its pharmacokinetic and pharmacodynamic profiles. Recent studies have explored the potential of this compound in various therapeutic areas, including neurology and oncology.

In the context of neurology, [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has been investigated for its ability to modulate GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that interact with GABA receptors can have significant effects on neuronal activity. Preliminary research suggests that this compound may have anxiolytic properties similar to those of traditional benzodiazepines but with potentially improved safety profiles.

Beyond its neuropharmacological applications, [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has also been studied for its potential anticancer properties. The dichloropyridine carboxylate group is known to exhibit cytotoxic effects on various cancer cell lines. In vitro studies have shown that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer agents.

The synthesis of [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the benzodiazole ring and the coupling of the dichloropyridine carboxylate moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The physicochemical properties of [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate are crucial for understanding its behavior in biological systems. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility profile is an important consideration for both in vitro and in vivo studies, as it can affect drug delivery and bioavailability.

In terms of safety and toxicity, preliminary studies have indicated that [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing preclinical studies are aimed at characterizing the compound's toxicity profile and identifying any potential adverse effects.

The future prospects for [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl))carbamoyl]methyl 3,6-dichloropyridine--------------------->->->->->->->->->->->->->->->->---bbbbbbbbbbbbbbbeeeeeeeeeeeeeeeeee)carcxycary
c
a
r
x
y
c
a
r
x
y
c
a
r
x
y
c
a
r
x
ynn;n;n;n;n;n;n;n;n;n;a;a;a;a;a;a;a;a;a;a;l;l;l;l;l;l;l;l;l;l;e;e;e;e;e;e;e;e;e;e;c;c;c;c;c;c;c;c;c;c;|t|t|t|t|t|t|t|t|t|t|h|h|h|h|h|h|h|h|h|h|i|i|i|i|i|i|i|i|i|i;s;s;s;s;s;s;s;s;s;s|r|r|r|r|r|r|r|r|r|r;m;m;m;m;m;m;m;m;m|m;p;p;p;p;p;p;p;p;p;p;t;t;t;t;t;t;t;t;t;t;y;y;y;y;y;y;y;y;y;y;b;b;b;b;b;b;b;b;b;b;o;o;o;o;o;o;o;o;o;o;k;k;k;k;k;k;k;k;k;k;i;i;i;i;i;i;i;i;i;i>n;n;n;n;n;n;n;n;n;n;q;q;q;q;q;q;q;q;q;q;

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.